Cas no 33739-26-3 (Cycloheptanone,2-[(diphenylamino)methylene]-)

Cycloheptanone,2-[(diphenylamino)methylene]- structure
33739-26-3 structure
Product Name:Cycloheptanone,2-[(diphenylamino)methylene]-
CAS No:33739-26-3
MF:C20H21NO
MW:291.386845350266
CID:320411
PubChem ID:5477419
Update Time:2025-04-19

Cycloheptanone,2-[(diphenylamino)methylene]- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone,2-[(diphenylamino)methylene]-
    • (2E)-2-[(N-phenylanilino)methylidene]cycloheptan-1-one
    • 2-Diphenylaminomethylen-cycloheptanon
    • AC1NUG2R
    • NSC315570
    • NSC-315570
    • DTXSID90420430
    • 33739-26-3
    • Inchi: 1S/C20H21NO/c22-20-15-9-1-4-10-17(20)16-21(18-11-5-2-6-12-18)19-13-7-3-8-14-19/h2-3,5-8,11-14,16H,1,4,9-10,15H2/b17-16+
    • InChI Key: NKCAOBHZCNAGRN-WUKNDPDISA-N
    • SMILES: O=C1/C(=C/N(C2C=CC=CC=2)C2C=CC=CC=2)/CCCCC1

Computed Properties

  • Exact Mass: 291.16243
  • Monoisotopic Mass: 291.162314293g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 5.24180
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